Cas no 46126-83-4 (2,5-Pyridinediacetonitrile)

• Product Name: 2,5-Pyridinediacetonitrile
• CAS No: 46126-83-4
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 1061374
• PubChem ID: 55268106
• Update Time: 2025-08-05

2,5-Pyridinediacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyridinediacetonitrile
• 2,5-Pyridinediaceton
• SCHEMBL3673652
• 2-[6-(cyanomethyl)pyridin-3-yl]acetonitrile
• DB-260403
• starbld0001785
• AKOS006314667
• 2,2'-(Pyridine-2,5-diyl)diacetonitrile
• 2-[5-(Cyanomethyl)pyridin-2-yl]acetonitrile; 2-[6-(cyanomethyl)pyridin-3-yl]acetonitrile
• 46126-83-4
• G90808

• Inchi： 1S/C9H7N3/c10-5-3-8-1-2-9(4-6-11)12-7-8/h1-2,7H,3-4H2
• InChI Key： QMTVTHRQZWBLQN-UHFFFAOYSA-N
• SMILES： N1C=C(CC#N)C=CC=1CC#N

Computed Properties

• Exact Mass: 157.063997236g/mol
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.5Ų